Cas no 1216941-97-7 ((S)-2-(5-Methylpyrazine-2-carboxamido)non-8-enoic acid)

• Product Name: (S)-2-(5-Methylpyrazine-2-carboxamido)non-8-enoic acid
• CAS No: 1216941-97-7
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 2354932
• Update Time: 2023-08-06

(S)-2-(5-Methylpyrazine-2-carboxamido)non-8-enoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(5-methylpyrazine-2-carboxamido)non-8-enoic acid
• VRYQWFBVHILOGF-LBPRGKRZSA-N
• (2S)-2-{[(5-methylpyrazin-2-yl)carbonyl]amino}non-8-enoic acid
• (2S)-2-[[(5-Methylpyrazine-2-yl)carbonyl]amino]-8-nonenoic acid
• (S)-2-(5-Methylpyrazine-2-carboxamido)non-8-enoic acid

• Inchi： 1S/C15H21N3O3/c1-3-4-5-6-7-8-12(15(20)21)18-14(19)13-10-16-11(2)9-17-13/h3,9-10,12H,1,4-8H2,2H3,(H,18,19)(H,20,21)/t12-/m0/s1
• InChI Key： VRYQWFBVHILOGF-LBPRGKRZSA-N
• SMILES： OC([C@H](CCCCCC=C)NC(C1C=NC(C)=CN=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 360
• Topological Polar Surface Area: 92.2

Experimental Properties

• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.2 g/l) (25 º C),